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Demethylregelin: An Uncharted Territory in Cancer Research

For researchers, scientists, and drug development professionals, the quest for novel anticancer

agents is a continuous endeavor. While natural products have historically been a rich source of

therapeutic leads, the putative mechanism of action of Demethylregelin in cancer cells

remains largely unexplored in publicly available scientific literature.

Demethylregelin is a known natural compound, identified by the Chemical Abstracts Service

(CAS) number 173991-81-6 and PubChem CID 44559663.[1] It has been isolated from plant

species such as Salacia chinensis, Tripterygium wilfordii, and Tripterygium regelii.[1] Despite its

documented existence, extensive searches of scientific databases for its biological activity,

particularly in the context of oncology, yield no specific studies detailing its mechanism of

action, signaling pathways, or cellular effects in cancer cells.

The plant sources of Demethylregelin, however, are well-known for producing other

compounds with significant anticancer properties. It is plausible that the anticancer activities

attributed to extracts of these plants may be due to these other well-characterized molecules.

Anticancer Mechanisms of Compounds from
Tripterygium wilfordii
Tripterygium wilfordii, also known as Thunder God Vine, is a source of potent anticancer

compounds, most notably Triptolide and Celastrol.[2][3][4][5]
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Triptolide: This diterpenoid triepoxide has demonstrated a broad spectrum of anticancer

activities.[6] Its mechanisms of action are multifaceted and include:

Induction of Apoptosis: Triptolide has been shown to induce programmed cell death in

various cancer cell lines.[2][3] For instance, in prostate cancer cells, it activates caspases

and poly-ADP-ribose polymerase (PARP) cleavage.[2] It can also induce apoptosis through

both caspase-dependent and -independent pathways in human breast cancer cells.[6]

Inhibition of Transcription: Triptolide is a potent inhibitor of transcription, which contributes to

its cytotoxic effects.

Modulation of Signaling Pathways: It has been found to modulate critical signaling pathways

involved in cancer progression, such as the NF-κB pathway.[2][5]

Anti-angiogenic and Anti-metastatic Effects: Triptolide can inhibit the formation of new blood

vessels that supply tumors and prevent the spread of cancer cells.[3]

A water-soluble derivative of triptolide, Minnelide, has been developed and shown to block the

growth of pancreatic cancer cells in laboratory models.[7]

Celastrol: This pentacyclic triterpenoid also exhibits potent anti-tumor activities through various

mechanisms:

Induction of Apoptosis and Autophagy: Celastrol can trigger both apoptosis and autophagy in

cancer cells.[4]

Inhibition of Signaling Pathways: It is known to modulate multiple signaling pathways

implicated in cancer, including NF-κB, Akt, and STAT3.[3][4]

Anti-proliferative and Anti-metastatic Effects: Celastrol can prevent the growth and spread of

solid tumors.[3]

Anticancer Potential of Salacia chinensis
Extracts from Salacia chinensis have demonstrated cytotoxic potential against various cancer

cell lines.[8][9][10]
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Cytotoxicity: Methanolic extracts of Salacia chinensis leaves have shown dose-dependent

cytotoxicity against human breast (MDA-MB-231) and pancreatic (PANC-1) cancer cells.[8]

Triterpenoids: Triterpenoids extracted from this plant have shown efficacy against breast

(MCF-7) and lung (A549) cancer cell lines.[9][10]

Anti-inflammatory Activity: The extracts also exhibit anti-inflammatory properties by inhibiting

nitric oxide secretion, a process often linked to cancer.[11]

Conclusion
While Demethylregelin has been identified as a natural product, there is currently a significant

gap in the scientific literature regarding its bioactivity and, specifically, its mechanism of action

in cancer cells. Researchers interested in this compound may find it necessary to conduct

foundational in vitro and in vivo studies to elucidate its potential role as an anticancer agent.

The well-documented anticancer properties of other compounds isolated from the same plant

sources, such as Triptolide and Celastrol, suggest that natural products from these species are

a promising area for cancer drug discovery. Future research is required to determine if

Demethylregelin shares any of the anticancer properties of its co-isolated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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